Cas no 567-18-0 (2-Naphthalenesulfonicacid, 1-hydroxy-)

2-Naphthalenesulfonicacid, 1-hydroxy- structure
567-18-0 structure
Product Name:2-Naphthalenesulfonicacid, 1-hydroxy-
CAS No:567-18-0
MF:C10H8O4S
MW:224.233121871948
CID:376215
PubChem ID:11277
Update Time:2025-04-19

2-Naphthalenesulfonicacid, 1-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenesulfonicacid, 1-hydroxy-
    • 1-hydroxynaphthalene-2-sulfonic acid
    • 1-hydroxynaphthalene-2-sulphonic acid
    • 1-Naphthol-2-sulfonic acid
    • 1-Naphthol-2-sulfonic acid,na salt
    • PWJNDVAKQLOWRZ-UHFFFAOYSA-N
    • 1-Hydroxy-2-naphthalenesulfonic acid
    • 1-NAPHTHOL-2-SULFONIC ACID [MI]
    • Q10395575
    • UNII-KDF25YAO2H
    • KDF25YAO2H
    • AKOS022506551
    • SCHEMBL88069
    • SCHAEFFER'S .ALPHA.-ACID
    • EINECS 209-303-4
    • DTXSID6060345
    • Baum's acid
    • Naphtholsulfosaure
    • 567-18-0
    • 2-Naphthalenesulfonic acid, 1-hydroxy-
    • NS00079761
    • Inchi: 1S/C10H8O4S/c11-10-8-4-2-1-3-7(8)5-6-9(10)15(12,13)14/h1-6,11H,(H,12,13,14)
    • InChI Key: PWJNDVAKQLOWRZ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2C=CC=CC=2C=1O)(=O)(=O)O

Computed Properties

  • Exact Mass: 224.01434
  • Monoisotopic Mass: 224.014
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 83A^2

Experimental Properties

  • Density: 1.4643 (rough estimate)
  • Melting Point: >249.85°C
  • Boiling Point: 335.63°C (rough estimate)
  • Flash Point: °C
  • Refractive Index: 1.6000 (estimate)
  • PSA: 74.6

2-Naphthalenesulfonicacid, 1-hydroxy- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Argon ,  Sulfur trioxide Solvents: Acetonitrile-d3
Reference
Aromatic sulfonation. 118. Sulfonation of 1- and 2-naphthol and their methanesulfonate esters with sulfur trioxide. The influence of initial sulfation on the sulfo-product composition
Ansink, Harold R. W.; Zelvelder, Erwin; Cerfontain, Hans, Recueil des Travaux Chimiques des Pays-Bas, 1993, 112(3), 210-15

Production Method 2

Reaction Conditions
1.1 Reagents: Sulfur trioxide
Reference
Sulfur trioxide
Cerfontain, Hans; Bakker, Bert H., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-4

2-Naphthalenesulfonicacid, 1-hydroxy- Raw materials

2-Naphthalenesulfonicacid, 1-hydroxy- Preparation Products

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